Tetracosyl ferulate
Overview
Description
Tetracosyl ferulate is a natural product found in Melicope semecarpifolia, Zanthoxylum ailanthoides, and other organisms with data available.
Scientific Research Applications
Ferulic Acid and Derivatives in Cardiovascular Diseases
Ferulic acid, a close relative in the chemical family to which Tetracosyl ferulate belongs, has been extensively studied for its pharmacological effects, especially in the context of cardiovascular diseases. Research highlights its antioxidant, anti-inflammatory properties, and its role in regulating immunity and protecting the cardiovascular system. The exploration into ferulic acid's mechanisms of action and clinical applications offers a foundational perspective for investigating this compound’s potential applications (Zhang et al., 2021).
Neurological Disorders
Ferulic acid's protective effects against various neurological diseases, such as epilepsy, depression, and Alzheimer's disease, have been screened in preclinical settings. Its potent antioxidative and anti-inflammatory effects, alongside the modulation of neuro-signaling pathways, suggest a promising area for this compound research, given the structural and functional similarities between these compounds (Thapliyal et al., 2021).
Antimicrobial Properties
The broad-spectrum biological activities of compounds structurally related to this compound, such as tetrazoles, which have shown antitubercular, anticancer, antimalarial, and antimicrobial effects, offer an insight into potential research applications of this compound. The bioisosteric nature of these compounds to carboxylic acid groups and their enhanced pharmacokinetic profiles suggest a promising area for developing new drugs with improved efficacy and reduced side effects (Patowary et al., 2021).
Antioxidant Activities
The in vitro and in vivo antioxidant activities of hydroxycinnamates, to which this compound is chemically related, underscore the importance of exploring these compounds further. Ferulic acid and its derivatives, for example, have shown significant antioxidant activity, suggesting that this compound could also possess similar properties that are beneficial for health (Shahidi & Chandrasekara, 2010).
Environmental Applications
The use of related compounds in environmental applications, such as the treatment of contaminated soil or water, presents another avenue for research into this compound. The ability of certain ferulic acid derivatives to interact with environmental contaminants offers a template for how this compound might be applied in environmental science and engineering (Kumpiene et al., 2019).
Properties
Molecular Formula |
C34H58O4 |
|---|---|
Molecular Weight |
530.8 g/mol |
IUPAC Name |
tetracosyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
InChI |
InChI=1S/C34H58O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-29-38-34(36)28-26-31-25-27-32(35)33(30-31)37-2/h25-28,30,35H,3-24,29H2,1-2H3/b28-26+ |
InChI Key |
VUUWEVURXOCTGG-BYCLXTJYSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCOC(=O)/C=C/C1=CC(=C(C=C1)O)OC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)OC |
Synonyms |
tetracosyl ferulate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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